Cas no 1269667-51-7 (7-Bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine)

• Product Name: 7-Bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine
• CAS No: 1269667-51-7
• MF: C₆H₃BrClN₃
• MW: 232.465118646622
• MDL: MFCD19443913
• CID: 1076818
• PubChem ID: 66521726
• Update Time: 2025-06-11

7-Bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine
• 7-bromo-4-chloro-pyrrolo[2,1-f][1,2,4]triazine
• FT-0685184
• PB30370
• PYRROLO[2,1-F][1,2,4]TRIAZINE, 7-BROMO-4-CHLORO-
• RP08655
• MFCD19443913
• AKOS015949481
• W-205261
• J-519136
• DTXSID60735088
• WHHDFKYGOMDNGN-UHFFFAOYSA-N
• DB-207959
• AS-38694
• 1269667-51-7
• CS-0050075
• Z1269215669
• SCHEMBL865545
• EN300-182890
• SY042383

• MDL： MFCD19443913
• Inchi： 1S/C6H3BrClN3/c7-5-2-1-4-6(8)9-3-10-11(4)5/h1-3H
• InChI Key： WHHDFKYGOMDNGN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C(=NC=NN21)Cl

Computed Properties

• Exact Mass: 230.91989g/mol
• Monoisotopic Mass: 230.91989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines

Additional information on 7-Bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine

7-Bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine (CAS No. 1269667-51-7): A Versatile Scaffold in Modern Pharmaceutical Research

The compound 7-Bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine (CAS No. 1269667-51-7) represents a fascinating heterocyclic scaffold that has garnered significant attention in the field of pharmaceutical research. This bicyclic structure, featuring a pyrrole ring fused with a triazine moiety, is distinguished by the presence of both Bromo and Chloro substituents at strategic positions. These halogen atoms not only enhance the compound's reactivity but also make it a valuable intermediate for synthesizing more complex molecules with potential therapeutic applications.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities and structural versatility. The pyrrolo[2,1-f][1,2,4]triazine scaffold, in particular, has emerged as a privileged structure in drug discovery programs. Its unique arrangement of nitrogen atoms and aromaticity contribute to its ability to interact with biological targets in multiple ways, making it an attractive candidate for developing novel therapeutic agents.

The presence of Bromo and Chloro substituents in 7-Bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine introduces a high degree of functionalization potential. These halogens are well-known for their ability to participate in various chemical transformations, including cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures and have been widely employed in the synthesis of biologically active compounds.

Recent studies have highlighted the utility of this scaffold in the development of small-molecule inhibitors targeting various disease-related pathways. For instance, derivatives of pyrrolo[2,1-f][1,2,4]triazine have shown promise in inhibiting kinases and other enzymes implicated in cancer and inflammatory diseases. The halogenated version of this scaffold offers additional opportunities for structure-activity relationship (SAR) studies by allowing selective modification at different positions while maintaining the core pharmacophore.

The synthesis of 7-Bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of bromine and chlorine atoms often necessitates the use of specialized reagents and conditions to avoid unwanted side reactions. Despite these challenges, advances in synthetic methodologies have made it increasingly feasible to access such complex heterocyclic compounds with high precision.

In the realm of medicinal chemistry, the exploration of novel scaffolds is crucial for overcoming drug resistance and discovering new treatments. The pyrrolo[2,1-f][1,2,4]triazine scaffold has demonstrated its potential in this regard by serving as a foundation for numerous drug candidates. The halogenated derivatives of this compound are particularly noteworthy due to their enhanced binding affinity and selectivity towards biological targets.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 7-Bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine and its biological targets. These tools allow researchers to predict binding modes and optimize lead structures before moving into expensive experimental campaigns. By leveraging computational methods alongside traditional synthetic approaches, scientists can accelerate the discovery process significantly.

The pharmacological profile of 7-Bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine and its derivatives continues to be an area of active investigation. Preclinical studies have revealed intriguing biological activities that warrant further exploration. For example, certain analogs have exhibited anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory signaling pathways. Such findings underscore the therapeutic potential of this scaffold system.

The versatility of 7-Bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine extends beyond its applications in drug discovery. It also serves as a valuable building block for materials science research due to its ability to form stable coordination complexes with metal ions. These complexes have been explored for their catalytic properties and potential applications in nanotechnology.

In conclusion,7-Bromo-4-chloropyrrolo[2,1-f][1,2,